Cas no 3698-94-0 (Octane, 1-(ethylthio)-)

• Product Name: Octane, 1-(ethylthio)-
• CAS No: 3698-94-0
• MF: C₁₀H₂₂S
• MW: 174.346682071686
• CID: 310038
• PubChem ID: 77288
• Update Time: 2025-04-19

Octane, 1-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Octane, 1-(ethylthio)-
• 1-ethylsulfanyloctane
• ETHYL N-OCTYL SULFIDE
• 1-ethylsulfanyl-octane
• 3-Thiaundecane
• Aethyl-octyl-sulfid
• Ethyl octyl sulfide
• octyl ethyl sulfide
• 1-(ethylsulfanyl)octane
• CHEMBL3186809
• SULFIDE, ETHYL OCTYL
• 3698-94-0
• ETHYL N-OCTYL SULPHIDE
• Q27281617
• FT-0605827
• AKOS024334033
• Tox21_301893
• WAITXWGCJQLPGH-UHFFFAOYSA-N
• ETHYL 1-OCTYL SULFIDE
• NCGC00256022-01
• UNII-JOZ6D7U0VL
• J341.520A
• DTXSID4044662
• JOZ6D7U0VL
• ethyl(octyl)sulfane
• DTXCID2024662
• SCHEMBL200334
• CAS-3698-94-0

• Inchi： 1S/C10H22S/c1-3-5-6-7-8-9-10-11-4-2/h3-10H2,1-2H3
• InChI Key： WAITXWGCJQLPGH-UHFFFAOYSA-N
• SMILES： S(CC)CCCCCCCC

Computed Properties

• Exact Mass: 174.14400
• Monoisotopic Mass: 174.14422188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 61.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.8410
• Melting Point: -53.83°C (estimate)
• Boiling Point: 215.37°C (estimate)
• Refractive Index: 1.4465 (estimate)
• PSA: 25.30000
• LogP: 4.10000